![molecular formula C21H21F3N2O2 B4008127 1-(phenylacetyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide](/img/structure/B4008127.png)
1-(phenylacetyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide
Overview
Description
1-(phenylacetyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C21H21F3N2O2 and its molecular weight is 390.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 390.15551240 g/mol and the complexity rating of the compound is 538. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Discovery in Enzyme Inhibition
- Enzyme Inhibition Studies: The compound has been found effective in enzyme inhibition studies. For instance, R. K. Thalji et al. (2013) discovered 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, demonstrating the potential of similar compounds in inhibiting specific enzymes (R. K. Thalji et al., 2013).
Chemical Synthesis and Reactions
- Chemical Synthesis: The compound has been synthesized and evaluated in various chemical reactions. For instance, B. Shainyan et al. (2019) studied the reaction of sulfonamides with acetylene and amines, highlighting the versatility of such compounds in chemical synthesis (B. Shainyan et al., 2019).
Pharmacological Applications
Anticholinesterase Activity
Piperidine derivatives, including compounds similar to the one , have been synthesized for their anti-acetylcholinesterase activity, which is crucial in developing treatments for conditions like dementia. H. Sugimoto et al. (1990) found that certain piperidine derivatives are potent inhibitors of acetylcholinesterase (H. Sugimoto et al., 1990).
Anti-HIV-1 Activity
Piperidine derivatives, including compounds structurally related to 1-(phenylacetyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide, have shown potential in inhibiting HIV-1. For instance, S. Imamura et al. (2006) discovered a piperidine-4-carboxamide CCR5 antagonist with highly potent anti-HIV-1 activity (S. Imamura et al., 2006).
Metabolic Studies
- Metabolic Disposition Studies: The compound has been studied for its metabolic disposition, as seen in the investigation of casopitant, a neurokinin-1 receptor antagonist. L. Miraglia et al. (2010) studied its absorption, metabolism, and elimination in various species, providing insights into the metabolic pathways of similar compounds (L. Miraglia et al., 2010).
Future Directions
Mechanism of Action
Mode of Action
It is believed that the compound interacts with its targets, leading to changes in the biological system . .
Biochemical Pathways
It is likely that the compound interacts with multiple pathways, leading to downstream effects
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound, which is a key factor in its efficacy .
Result of Action
It is likely that the compound induces changes at the molecular and cellular levels, which contribute to its overall effect
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s interaction with its targets and its overall effectiveness . .
Properties
IUPAC Name |
1-(2-phenylacetyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21F3N2O2/c22-21(23,24)17-7-4-8-18(14-17)25-20(28)16-9-11-26(12-10-16)19(27)13-15-5-2-1-3-6-15/h1-8,14,16H,9-13H2,(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZBNKDMYOVHUSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=CC(=C2)C(F)(F)F)C(=O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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